![molecular formula C19H13F2N5OS B2416623 N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide CAS No. 893935-23-4](/img/structure/B2416623.png)
N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H13F2N5OS and its molecular weight is 397.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Psoriasis Treatment
- Research on Psoriasis : One study focused on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives as potential treatments for psoriasis, a chronic autoimmune disease. A specific compound, closely related to your query, demonstrated significant antipsoriatic effects in a mouse model. This highlights its potential as a novel therapeutic agent for psoriasis treatment (Li et al., 2016).
Neuroinflammation Imaging
- Neuroinflammation PET Imaging : Another research explored pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), a biomarker for neuroinflammatory processes. These compounds, including derivatives of the specified chemical, showed potential as in vivo PET radiotracers for neuroinflammation, suggesting their usefulness in diagnosing and studying neurodegenerative diseases (Damont et al., 2015).
Antitumor Activity
- Antitumor Applications : A study synthesized various pyrazolo[3,4-d]pyrimidine analogues with a focus on antitumor activity. One of these analogues demonstrated in vitro cell growth inhibitory activity, indicating a potential application in cancer treatment (Taylor & Patel, 1992).
Anti-Inflammatory and Antimicrobial Activity
- Anti-Inflammatory and Antimicrobial Research : Various studies have been conducted on pyrazolo[3,4-d]pyrimidine derivatives for their antimicrobial and anti-inflammatory properties. Some compounds showed moderate to outstanding antimicrobial activity against various bacteria and fungi, and certain compounds exhibited significant anti-inflammatory activity (El-sayed et al., 2017), (Sunder & Maleraju, 2013).
Cancer Imaging
- Cancer Imaging Ligands : Research on the development of novel TSPO ligands for cancer imaging identified pyrazolopyrimidine derivatives, related to your query, as effective agents. These compounds showed promise for molecular imaging of TSPO-expressing cancers, potentially aiding in cancer diagnosis and monitoring (Tang et al., 2013).
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13F2N5OS/c20-12-5-7-13(8-6-12)26-18-14(9-24-26)19(23-11-22-18)28-10-17(27)25-16-4-2-1-3-15(16)21/h1-9,11H,10H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQCBGWSFJLFTNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13F2N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.